4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzohydrazide

• IUPAC Name: 4-[(5-methyl-3-nitropyrazol-1-yl)methyl]benzohydrazide
• InChI: InChI=1S/C12H13N5O3/c1-8-6-11(17(19)20)15-16(8)7-9-2-4-10(5-3-9)12(18)14-13/h2-6H,7,13H2,1H3,(H,14,18)
• InChI Key: YFNMSBOQXOPPMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2=CC=C(C=C2)C(=O)NN)[N+](=O)[O-]
• Molecular Formula: C12H13N5O3
• Molecular Weight: 275.26 g/mol

Description

“4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzohydrazide” is a chemical compound that is part of the pyrazole family. Pyrazoles are a type of heterocyclic aromatic organic compound, characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives, including “4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzohydrazide”, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system.

Molecular Structure Analysis

The molecular structure of “4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzohydrazide” is characterized by a pyrazole core, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The exact structure can be determined using techniques such as 1H and 13C NMR, and infrared spectroscopies.

Future Directions

The future directions for research on “4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzohydrazide” and similar compounds could involve further exploration of their synthesis, chemical properties, and potential biological activities. Given the wide range of applications of pyrazoles in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry, there is significant potential for future research in these areas.